molecular formula C12H13ClN2O5 B8719837 Ethyl beta-methoxy-beta-(2-chloro-5-nitrophenylimino)propionate

Ethyl beta-methoxy-beta-(2-chloro-5-nitrophenylimino)propionate

Cat. No.: B8719837
M. Wt: 300.69 g/mol
InChI Key: NYFNIJQXKPTJDP-UHFFFAOYSA-N
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Description

Ethyl beta-methoxy-beta-(2-chloro-5-nitrophenylimino)propionate is a useful research compound. Its molecular formula is C12H13ClN2O5 and its molecular weight is 300.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13ClN2O5

Molecular Weight

300.69 g/mol

IUPAC Name

ethyl 3-(2-chloro-5-nitrophenyl)imino-3-methoxypropanoate

InChI

InChI=1S/C12H13ClN2O5/c1-3-20-12(16)7-11(19-2)14-10-6-8(15(17)18)4-5-9(10)13/h4-6H,3,7H2,1-2H3

InChI Key

NYFNIJQXKPTJDP-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(=NC1=C(C=CC(=C1)[N+](=O)[O-])Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flask equipped with stirrer and condenser are charged: 156.0 g (0.8 mole of ethyl-3-iminopropionate hydrochloride. 103.0 g (0.6 mole 2- chloro-5-nitroaniline, and 500 ml reagent grade methanol (anhydrous). The resulting mixture is stirred at room temperature (ca. 20° C.) for 20 hours, whereupon it is heated to reflux for one hour while being concentrated to a pot temperature of 100° C. while distilling off methanol at atmospheric pressure, cooled to room temperature, and ammonium chloride filtered off. The resulting salt is washed well with 200 ml of methanol (water free) and the filtrate cooled. The product is filtered to yield 84.6 g (47%), and recrystallized from isopropanol-heptane (50/50 by volume), to yield a product having a melting point of 60-62° C.
Name
ethyl-3-iminopropionate hydrochloride
Quantity
0.8 mol
Type
reactant
Reaction Step One
Quantity
0.6 mol
Type
reactant
Reaction Step Two
[Compound]
Name
reagent
Quantity
500 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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